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Compound of Interest

Compound Name: Vanadyl acetylacetonate

Cat. No.: B7853847 Get Quote

An In-Depth Technical Guide to Vanadyl Acetylacetonate (CAS: 3153-26-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vanadyl acetylacetonate, with the chemical formula VO(acac)₂, is a blue-green, solid

coordination complex widely utilized in both organic synthesis and biomedical research.[1][2] It

consists of a central vanadyl group (VO²⁺) coordinated to two acetylacetonate (acac⁻) ligands.

[1][2] This charge-neutral complex is notable for its stability, solubility in polar organic solvents,

and its paramagnetic nature.[1][3] In organic chemistry, it is a well-established catalyst,

particularly for the regioselective epoxidation of allylic alcohols.[2][4] In the biomedical field, it

has garnered significant attention for its insulin-mimetic properties, primarily through the

inhibition of protein tyrosine phosphatase 1B (PTP1B), making it a compound of interest in the

development of anti-diabetic therapeutics.[5] This document provides a comprehensive

overview of its properties, synthesis, experimental applications, and safety protocols.

Physicochemical and Structural Properties
Vanadyl acetylacetonate is a crystalline powder with a distinct blue-green color.[2][6] Its

structure is characterized by a square pyramidal geometry with a short, strong V=O bond at the

apex.[1][6] The complex is air-sensitive and may discolor upon exposure.[2][7]

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 3153-26-2 [1][2]

Molecular Formula C₁₀H₁₄O₅V [1][2]

Molecular Weight 265.16 g/mol [1][6]

Appearance Blue-green crystalline powder [1][6]

Density ~1.50 g/cm³ [1][6]

Melting Point 235–258 °C (decomposes) [1][2][6]

Boiling Point 174 °C at 0.2 Torr [1]

Vapor Pressure 0 Pa at 20 °C [2][7]

LogP 0.4 at 20 °C [2][7]

Table 2: Solubility and Stability
Property Description Source(s)

Water Solubility
Practically insoluble /

Negligible
[1][2][6]

Organic Solubility

Soluble in methanol, ethanol,

benzene, chloroform,

dichloromethane, acetone, and

ether.

[1][2][6]

Stability

Stable under recommended

storage conditions. Air and

moisture sensitive.

[2][8]

Incompatibilities Strong oxidizing agents. [2][7]

Table 3: Crystal Structure Data
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Parameter Value Source(s)

Crystal System Triclinic [4]

Space Group P1 [4]

V=O Bond Distance 1.56 Å [4]

V-O (acac) Distance 1.96 - 1.98 Å [4]

C-O Bond Distance 1.28 Å (average) [4]

C-C (ring) Distance 1.40 Å (average) [4]

Synthesis and Experimental Protocols
Vanadyl acetylacetonate can be synthesized through several routes. The most common

laboratory preparation involves the reaction of a vanadium(IV) salt, like vanadyl sulfate, with

acetylacetone.[2] An alternative method involves a redox reaction starting from vanadium

pentoxide (V₂O₅).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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